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Compound of Interest

Compound Name: Angelic Anhydride

L  Get Quote

Cat. No.: B592597

Essential Safety and Handling Guide for Angelic
Anhydride

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Angelic Anhydride (CAS: 94487-74-8), also known as (2)-2-Methylbut-2-enoic anhydride.
Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk
to personnel.

Quantitative Data Summary

The following table summarizes key quantitative data for Angelic Anhydride, providing a quick
reference for its physical and chemical properties.

Property

Value

Molecular Formula

C10H1403][1]

Molecular Weight 182.22 g/mol [1]
Boiling Point 108 °C at 13 mmHg[2][3]
Density 1.02 g/cm3[3]

Refractive Index

1.4720-1.4750
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Hazard Identification and Personal Protective
Equipment (PPE)

Angelic Anhydride is a corrosive substance that poses significant health risks upon exposure.
Understanding these hazards is paramount for safe handling.

GHS Hazard Classifications:

e H290: May be corrosive to metals.

e H314: Causes severe skin burns and eye damage.
e H318: Causes serious eye damage.

Mandatory Personal Protective Equipment (PPE):

A comprehensive PPE strategy is required to mitigate the risks associated with Angelic
Anhydride.

PPE Category Specification

) Chemical-resistant gloves (e.qg., nitrile,
Hand Protection
neoprene).

Eye & Face Protection Safety goggles and a face shield.

) ) Chemical-resistant lab coat, long pants, and
Skin & Body Protection
closed-toe shoes.

Use in a well-ventilated area or with a fume

Respiratory Protection
hood.

Operational Plan: Safe Handling Protocol

The following step-by-step protocol outlines the safe handling of Angelic Anhydride from
receipt to disposal.

3.1. Pre-Handling Checks:
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Verify Chemical Identity: Confirm the container is correctly labeled as Angelic Anhydride.
Inspect Container: Check for any signs of damage or leaks.
Review Safety Data Sheet (SDS): Ensure all personnel involved are familiar with the SDS.

Prepare Workspace: Work should be conducted in a designated area, preferably within a
chemical fume hood. Ensure an eyewash station and safety shower are readily accessible.

Assemble PPE: Don all required personal protective equipment as specified in the table
above.

3.2. Handling Procedure:

Grounding: If transferring large quantities, ensure containers are properly grounded to
prevent static discharge.

Dispensing: Use only compatible, clean, and dry utensils (e.g., glass or PTFE) for
transferring the liquid.

Avoid Inhalation: Keep the container sealed when not in use and handle in a well-ventilated
area to minimize vapor inhalation.

Prevent Contact: Avoid all direct contact with skin and eyes.

3.3. Post-Handling:

Secure Container: Tightly seal the Angelic Anhydride container.

Decontaminate: Clean any contaminated surfaces with an appropriate solvent, followed by
soap and water.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling.

Emergency and Disposal Plan
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Immediate and appropriate action is crucial in the event of an emergency.

4.1. Emergency Procedures:

Emergency Scenario

Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert, non-combustible
material (e.g., sand, vermiculite). Collect the
material into a suitable, labeled container for
hazardous waste disposal. Ventilate the area
and wash the spill site after material pickup is

complete.

4.2. Disposal Plan:

o Waste Collection: All waste materials, including unused Angelic Anhydride, contaminated

absorbents, and disposable PPE, must be collected in a designated, labeled, and sealed

hazardous waste container.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/product/b592597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Disposal: Dispose of the hazardous waste through a licensed chemical waste disposal
service, in accordance with all local, state, and federal regulations. Do not dispose of down
the drain.

Safe Handling Workflow Diagram

The following diagram illustrates the logical flow of the safe handling protocol for Angelic
Anhydride.
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Safe Handling Workflow for Angelic Anhydride
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Caption: Workflow for the safe handling of Angelic Anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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